Cas no 918882-54-9 (Benzaldehyde, 2,6-bis[[(4-methoxyphenyl)methyl]thio]-)

• Product Name: Benzaldehyde, 2,6-bis[[(4-methoxyphenyl)methyl]thio]-
• CAS No: 918882-54-9
• MF: C₂₃H₂₂O₃S₂
• MW: 410.548984050751
• CID: 769358
• PubChem ID: 71426188
• Update Time: 2025-04-19

Benzaldehyde, 2,6-bis[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,6-bis[[(4-methoxyphenyl)methyl]thio]-
• 2,6-bis[(4-methoxyphenyl)methylsulfanyl]benzaldehyde
• 2,6-Bis{[(4-methoxyphenyl)methyl]sulfanyl}benzaldehyde
• DTXSID80844949
• 918882-54-9

• Inchi： 1S/C23H22O3S2/c1-25-19-10-6-17(7-11-19)15-27-22-4-3-5-23(21(22)14-24)28-16-18-8-12-20(26-2)13-9-18/h3-14H,15-16H2,1-2H3
• InChI Key： AARHCNQZAYLOTP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)C1C=CC=C(C=1C=O)SCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 410.10103691g/mol
• Monoisotopic Mass: 410.10103691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 86.1Ų